(4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: (4-methylthiadiazol-5-yl)-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C11H10F3N5O2S/c1-5-7(22-18-16-5)9(20)19-3-2-6(4-19)8-15-10(21-17-8)11(12,13)14/h6H,2-4H2,1H3
• InChI Key: FVGYHBJPXDCRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(C2)C3=NOC(=N3)C(F)(F)F
• Molecular Formula: C11H10F3N5O2S
• Molecular Weight: 333.29 g/mol

Description

(4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C11H10F3N5O2S and its molecular weight is 333.29. The purity is usually 95%.
BenchChem offers high-quality (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Isomorphous Heterocyclic Analogues : A study presented isomorphous structures with heterocyclic analogues that obey the chlorine-methyl exchange rule, which highlights the significance of substituent effects on molecular structures. This research could imply the potential for designing compounds with specific properties by substituting different groups, a principle that might apply to the compound (Rajni Swamy et al., 2013).

• Heterocyclic N-Substituted Derivatives : Another study discussed the formation of various heterocyclic N-substituted 2-aminopyridine derivatives, indicating the versatility of pyridine and related heterocycles in synthesizing biologically active compounds. This suggests the potential utility of the compound in creating bioactive derivatives (Sokolov & Aksinenko, 2010).

• Boric Acid Ester Intermediates : Research on boric acid ester intermediates with benzene rings, including structural and theoretical analyses, indicates the importance of these structures in medicinal chemistry and material science. Compounds like the one could be explored for similar applications, leveraging their structural and electronic properties for innovative applications (Huang et al., 2021).

• Anticancer Agents : A study synthesized novel pyridine derivatives with varying heterocyclic rings, demonstrating significant antitumor activity. This research suggests the potential for compounds with similar structures to be investigated for their anticancer properties (Hafez & El-Gazzar, 2020).